ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-(phenylcarbamothioylamino)-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C13H14N4O2S/c1-2-19-12(18)10-8-14-17-11(10)16-13(20)15-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H3,14,15,16,17,20)
• InChI Key: IROYJAHBNONSDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)NC(=S)NC2=CC=CC=C2
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol
• Solubility: 7.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate, also known as EAPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In materials science, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In nanotechnology, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been used as a template for the synthesis of nanoparticles, which have potential applications in drug delivery and imaging.

Mechanism of Action

The mechanism of action of ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate is not fully understood, but studies suggest that it works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been shown to have both biochemical and physiological effects. Biochemically, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication. Physiologically, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has been shown to induce apoptosis in cancer cells, which can lead to tumor regression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate in lab experiments is its relatively simple synthesis method, which allows for easy production of large quantities of the compound. Additionally, ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate has shown promising results in various fields, such as medicinal chemistry and materials science. However, one limitation of using ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate. One area of research is to further investigate its potential as an anti-cancer agent, including its mechanism of action and its effectiveness against different types of cancer. Another area of research is to explore its potential applications in materials science and nanotechnology, including its use as a building block for the synthesis of novel materials and nanoparticles. Additionally, further studies are needed to investigate the long-term effects of ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate and its potential side effects.

Synthesis Methods

The synthesis of ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate involves the reaction of ethyl 5-amino-1H-pyrazole-4-carboxylate with anilinocarbonothioyl chloride in the presence of triethylamine. The reaction takes place at room temperature and yields ethyl 5-[(anilinocarbonothioyl)amino]-1H-pyrazole-4-carboxylate in high purity and yield. The synthesis method is relatively simple and can be easily scaled up for large-scale production.